Magnesium valproate
Magnesium valproate
Magnesium Valproate is the magnesium salt of valproic acid (2-propylpentanoic acid) with antiepileptic and potential antineoplastic activities. Magnesium valproate dissociates in the gastrointestinal tract and is absorbed into the circulation as magnesium ions and valproic acid ions; valproic acid may inhibit histone deacetylases, inducing tumor cell differentiation, apoptosis, and growth arrest. In addition, valproic acid exerts an antiepileptic effect, likely by inhibiting enzymes that catabolize the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) catabolism and so increasing concentrations of GABA in the central nervous system (CNS). The presence of the magnesium in this agent may contribute to its anticonvulsant activity and sedative properties.
A fatty acid with anticonvulsant and anti-manic properties that is used in the treatment of EPILEPSY and BIPOLAR DISORDER. The mechanisms of its therapeutic actions are not well understood. It may act by increasing GAMMA-AMINOBUTYRIC ACID levels in the brain or by altering the properties of VOLTAGE-GATED SODIUM CHANNELS.
A fatty acid with anticonvulsant and anti-manic properties that is used in the treatment of EPILEPSY and BIPOLAR DISORDER. The mechanisms of its therapeutic actions are not well understood. It may act by increasing GAMMA-AMINOBUTYRIC ACID levels in the brain or by altering the properties of VOLTAGE-GATED SODIUM CHANNELS.
Brand Name:
Vulcanchem
CAS No.:
62959-43-7
VCID:
VC20833695
InChI:
InChI=1S/2C8H16O2.Mg/c2*1-3-5-7(6-4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
SMILES:
CCCC(CCC)C(=O)[O-].CCCC(CCC)C(=O)[O-].[Mg+2]
Molecular Formula:
C16H30MgO4
Molecular Weight:
310.71 g/mol
Magnesium valproate
CAS No.: 62959-43-7
Cat. No.: VC20833695
Molecular Formula: C16H30MgO4
Molecular Weight: 310.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Magnesium Valproate is the magnesium salt of valproic acid (2-propylpentanoic acid) with antiepileptic and potential antineoplastic activities. Magnesium valproate dissociates in the gastrointestinal tract and is absorbed into the circulation as magnesium ions and valproic acid ions; valproic acid may inhibit histone deacetylases, inducing tumor cell differentiation, apoptosis, and growth arrest. In addition, valproic acid exerts an antiepileptic effect, likely by inhibiting enzymes that catabolize the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) catabolism and so increasing concentrations of GABA in the central nervous system (CNS). The presence of the magnesium in this agent may contribute to its anticonvulsant activity and sedative properties. A fatty acid with anticonvulsant and anti-manic properties that is used in the treatment of EPILEPSY and BIPOLAR DISORDER. The mechanisms of its therapeutic actions are not well understood. It may act by increasing GAMMA-AMINOBUTYRIC ACID levels in the brain or by altering the properties of VOLTAGE-GATED SODIUM CHANNELS. |
|---|---|
| CAS No. | 62959-43-7 |
| Molecular Formula | C16H30MgO4 |
| Molecular Weight | 310.71 g/mol |
| IUPAC Name | magnesium;2-propylpentanoate |
| Standard InChI | InChI=1S/2C8H16O2.Mg/c2*1-3-5-7(6-4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2 |
| Standard InChI Key | LKLLHOIUJVEAGU-UHFFFAOYSA-L |
| SMILES | CCCC(CCC)C(=O)[O-].CCCC(CCC)C(=O)[O-].[Mg+2] |
| Canonical SMILES | CCCC(CCC)C(=O)[O-].CCCC(CCC)C(=O)[O-].[Mg+2] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator